3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(2-phenylethyl)-5-[(E)-3-phenylprop-2-enylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H17NOS2/c22-19-18(13-7-12-16-8-3-1-4-9-16)24-20(23)21(19)15-14-17-10-5-2-6-11-17/h1-13H,14-15H2/b12-7+,18-13-
• InChI Key: IOOSWRIGAAXTSL-LKZNJTCTSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C(=CC=CC3=CC=CC=C3)SC2=S
• Isomeric SMILES: C1=CC=C(C=C1)CCN2C(=O)/C(=C/C=C/C3=CC=CC=C3)/SC2=S
• Molecular Formula: C20H17NOS2
• Molecular Weight: 351.5 g/mol

Description

3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one, also known as PTZ, is a synthetic compound with potential applications in scientific research. PTZ is a thiazolidinone derivative that has been shown to possess various biological activities, including anti-inflammatory, anti-cancer, and antioxidant properties.

Mechanism of Action

The exact mechanism of action of 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one exerts its biological activities through the modulation of various signaling pathways. 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and cancer. 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has also been shown to inhibit the proliferation and migration of cancer cells, and to induce apoptosis in cancer cells. Additionally, 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess antioxidant properties, and to protect cells from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high purity. 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has also been shown to possess various biological activities, making it a versatile compound for scientific research. However, there are also limitations to the use of 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments. 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that may not accurately reflect the biological activities of natural compounds. Additionally, the exact mechanism of action of 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one. 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess various biological activities, and further studies are needed to fully understand its mechanism of action. Additionally, 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has potential applications in the treatment of inflammatory diseases and cancer, and further studies are needed to determine its efficacy in these areas. Furthermore, 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess antioxidant properties, and further studies are needed to determine its potential use in the prevention and treatment of oxidative stress-related diseases. Overall, 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one is a promising compound for scientific research, and further studies are needed to fully understand its potential applications.

Scientific Research Applications

3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential applications in various scientific research fields. It has been shown to possess anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has also been shown to exhibit anti-cancer properties, and has been studied for its potential use in cancer therapy. Additionally, 3-(2-phenylethyl)-5-(3-phenyl-2-propen-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess antioxidant properties, and has been studied for its potential use in the prevention and treatment of oxidative stress-related diseases.